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Compound of Interest

Compound Name: Maresin 1-d5

Cat. No.: B12415457 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Maresin 1-d5 is a deuterated internal standard for Maresin 1, a potent specialized pro-

resolving mediator (SPM) derived from docosahexaenoic acid (DHA).[1] As a bioactive lipid, it

requires careful handling to ensure personnel safety and experimental integrity. This guide

provides essential procedural information for the safe handling, storage, and disposal of

Maresin 1-d5.

The primary hazards associated with Maresin 1-d5, as it is typically supplied, are related to the

solvent carrier, which is often ethanol.[2] Ethanol is a highly flammable liquid that can cause

serious eye irritation.[2] The parent compound, Maresin 1, is classified as harmful if swallowed

and very toxic to aquatic life with long-lasting effects.[3]

Hazard Identification and Classification
This table summarizes the key hazards associated with Maresin 1-d5 and its common solvent.
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Hazard
Classification

Description GHS Code Source

Flammable Liquid

Highly flammable

liquid and vapor (due

to ethanol solvent).

H225 [2]

Eye Irritation
Causes serious eye

irritation.
H319 [2]

Acute Oral Toxicity

Harmful if swallowed

(data for parent

compound Maresin 1).

H302 [3]

Aquatic Toxicity

Very toxic to aquatic

life with long lasting

effects (data for

parent compound

Maresin 1).

H410 [3]

Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against exposure. The selection of PPE should be

based on a risk assessment of the specific procedures being performed.[4]
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PPE Category Specification Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield.[3][4][5]

Protects against splashes of

the flammable and irritating

solvent, as well as the

compound itself.[2][3]

Hand Protection
Protective gloves (e.g.,

disposable nitrile gloves).[3][6]

Prevents skin contact with the

chemical. Change gloves

immediately if contaminated.[6]

Body Protection Laboratory coat.[4][5]
Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

Use only in areas with

appropriate exhaust ventilation

(e.g., a chemical fume hood).

[3]

Avoids inhalation of vapors

from the flammable solvent.[3]

Operational and Disposal Plans: A Step-by-Step
Guide
Following a structured plan for handling and disposal minimizes risks and ensures a safe

laboratory environment.

Receiving and Storage
Inspect: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated location, away from heat,

sparks, open flames, and other ignition sources.[2][3]

Temperature: Store according to the manufacturer's instructions, typically at -20°C or -80°C.

[3]

Security: Keep the receptacle tightly sealed to prevent solvent evaporation and

contamination.[2]
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Handling and Preparation of Solutions
This workflow outlines the critical safety steps for handling Maresin 1-d5, from initial receipt to

final disposal.
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Caption: Safe Handling Workflow for Maresin 1-d5.
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Work Area: Always handle the stock solution of Maresin 1-d5 inside a chemical fume hood

to protect against flammable vapors and potential aerosols.[3]

Ignition Sources: Ensure no sources of ignition are present. Do not smoke.[2]

Preparation: Allow the vial to warm to room temperature before opening to avoid

condensation of moisture into the solvent.

Dilution: When preparing dilutions, use appropriate glassware and pipetting techniques.

Avoid creating splashes or aerosols.

Usage: For experimental use (e.g., in cell culture), the final concentrations are often very low

(in the nanomolar range), which significantly reduces the immediate hazards.[7][8] However,

good laboratory practices should still be maintained.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure compliance with

regulations.

Waste Collection: Collect all waste materials containing Maresin 1-d5 in a designated,

properly labeled, and sealed hazardous waste container.

Liquid Waste: This includes unused stock solutions and experimental media containing the

compound. Do not pour down the drain.[2][3]

Solid Waste: Contaminated items such as pipette tips, gloves, and empty vials must be

disposed of as hazardous solid waste.[2]

Regulations: Dispose of all waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation First Aid / Response Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek prompt

medical attention.[3]

Skin Contact

Remove contaminated clothing. Rinse skin

thoroughly with large amounts of water. Call a

physician if irritation develops.[3]

Inhalation
Move the affected person to fresh air. If they feel

unwell, seek medical attention.[3]

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell. Rinse mouth. Do not induce

vomiting.[3]

Spills

Absorb with liquid-binding material (e.g., sand,

diatomite, universal binders).[2] Ensure

adequate ventilation. Dispose of the absorbent

material as hazardous waste.

Fire
Use CO2, extinguishing powder, or water spray.

For larger fires, use alcohol-resistant foam.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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